19-Epi-Ajmalicine
19-Epi-Ajmalicine
19-epi-Ajmalicine is a yohimban alkaloid and a methyl ester.
Brand Name:
Vulcanchem
CAS No.:
25532-45-0
VCID:
VC0041145
InChI:
InChI=1S/C21H24N2O3/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2/h3-6,11-12,15-16,19,22H,7-10H2,1-2H3/t12-,15+,16-,19+/m1/s1
SMILES:
CC1C2CN3CCC4=C(C3CC2C(=CO1)C(=O)OC)NC5=CC=CC=C45
Molecular Formula:
C21H24N2O3
Molecular Weight:
352.4 g/mol
19-Epi-Ajmalicine
CAS No.: 25532-45-0
Reference Standards
VCID: VC0041145
Molecular Formula: C21H24N2O3
Molecular Weight: 352.4 g/mol
| CAS No. | 25532-45-0 |
|---|---|
| Product Name | 19-Epi-Ajmalicine |
| Molecular Formula | C21H24N2O3 |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | methyl (1S,15R,16R,20S)-16-methyl-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,18-pentaene-19-carboxylate |
| Standard InChI | InChI=1S/C21H24N2O3/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2/h3-6,11-12,15-16,19,22H,7-10H2,1-2H3/t12-,15+,16-,19+/m1/s1 |
| Standard InChIKey | GRTOGORTSDXSFK-XIEZEKGWSA-N |
| Isomeric SMILES | C[C@@H]1[C@H]2CN3CCC4=C([C@@H]3C[C@@H]2C(=CO1)C(=O)OC)NC5=CC=CC=C45 |
| SMILES | CC1C2CN3CCC4=C(C3CC2C(=CO1)C(=O)OC)NC5=CC=CC=C45 |
| Canonical SMILES | CC1C2CN3CCC4=C(C3CC2C(=CO1)C(=O)OC)NC5=CC=CC=C45 |
| Appearance | Powder |
| Description | 19-epi-Ajmalicine is a yohimban alkaloid and a methyl ester. |
| PubChem Compound | 179460 |
| Last Modified | Nov 11 2021 |
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